Cas no 767-11-3 (7-Oxabicyclo[4.1.0]heptane-3-methanol)

7-Oxabicyclo[4.1.0]heptane-3-methanol Properties

Names and Identifiers

• 7-Oxabicyclo[4.1.0]heptane-3-methanol
• 1,2-Epoxy-4-hydroxymethylcyclohexene
• 7-oxabicyclo[4.1.0]heptan-4-ylmethanol
• 7-oxabicyclo[4.1.0]heptan-3-ylmethanol
• {7-oxabicyclo[4.1.0]heptan-3-yl}methanol
• SCHEMBL658175
• 3,4-epoxycyclohexylmethanol
• DTXSID10436831
• 767-11-3
• +Expand

• InChIKey： NIJZFHNDUJXJMR-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H12O2/c8-4-5-1-2-6-7(3-5)9-6/h5-8H,1-4H2
• SMILES： C1CC2C(O2)CC1CO

Computed Properties

• Exact Mass: 128.08376
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 128.083729621g/mol
• Heavy Atom Count: 9
• Complexity: 114
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• PSA: 32.76